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Compound of Interest

Compound Name: 2-Amino-6-methylipyridin-3-ol

Cat. No.: B183335

Technical Support Center: 2-Amino-6-
methylpyridin-3-ol

Disclaimer: Specific safety and handling data for 2-Amino-6-methylpyridin-3-ol is limited.
Much of the detailed safety information provided below pertains to the closely related
compound, 2-Amino-6-methylpyridine, and should be used as a precautionary reference only.
Researchers must conduct a thorough risk assessment and consult with their institution's
safety officer before proceeding with any experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary known hazards of 2-Amino-6-methylpyridin-3-ol?

A: There is currently no comprehensive GHS classification available for 2-Amino-6-
methylpyridin-3-ol. However, based on the data for the similar compound 2-Amino-6-
methylpyridine, it is prudent to handle it as a substance that may be toxic if swallowed, fatal in
contact with skin, and capable of causing skin and eye irritation, as well as respiratory irritation.

[LI[21[3][4]
Q2: What personal protective equipment (PPE) should | wear when handling this compound?

A: Given the potential hazards, it is recommended to use comprehensive personal protective
equipment. This includes:
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o Eye Protection: Safety goggles or chemical safety glasses and a face shield.[1][3]
e Hand Protection: Appropriate protective gloves to prevent skin exposure.[1][3]
o Body Protection: A lab coat or a complete suit that protects against chemical splashes.[3]

o Respiratory Protection: Use in a well-ventilated area. If dust or vapors are likely to be
generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[1]

Q3: How should | store 2-Amino-6-methylpyridin-3-ol?

A: It should be stored in a cool, dry, and well-ventilated place in a tightly closed container.[3]
Some sources recommend storage at 2-8°C.[5] It is also noted to be hygroscopic, so protection
from moisture is important.[1][3]

Q4: What should | do in case of accidental exposure?
A: Immediate action is crucial:

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected area with
plenty of soap and water. Seek immediate medical attention.[1][4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[2][3]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a physician.[1]

 Ingestion: If swallowed, immediately call a poison center or doctor. Rinse the mouth.[4]
Q5: What are the known incompatibilities for this chemical?

A: For the related compound 2-Amino-6-methylpyridine, incompatible materials include
moisture, oxidizing agents, strong acids, and nitriles.[1]
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Issue

Possible Cause

Suggested Solution

Compound has discolored or

clumped together.

The compound is hygroscopic
and has likely absorbed

moisture from the air.

Ensure the container is always
tightly sealed when not in use.
Store in a desiccator if
necessary. While the
compound may still be usable
for some applications, its purity

should be re-verified.

Unexpected side reaction or

low yield in synthesis.

The compound may have
degraded due to improper
storage or may be
incompatible with other

reagents or solvents.

Review the experimental
protocol for any known
incompatibilities. Ensure all
reagents and solvents are pure
and dry. Consider running a
small-scale test reaction to
troubleshoot.

Mild skin or respiratory

irritation during handling.

Inadequate ventilation or
insufficient personal protective

equipment (PPE).

Always handle the compound
in a certified chemical fume
hood. Review your PPE to
ensure it is appropriate for
handling potentially toxic and

irritating solids or solutions.[3]

Quantitative Data

Physical and Chemical Properties of 2-Amino-6-methylpyridin-3-ol

Property Value Source

CAS Number 20348-16-7 [5]

Molecular Formula CeHsN20 [5]

Molecular Weight 124.14 g/mol [5]

Boiling Point 342.7°C [5]

Storage Temperature 2-8°C [5]
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Toxicological Data for the Related Compound 2-Amino-6-methylpyridine

Data Point Value Species Source
LD50 Oral 100 mg/kg Rat [3]
LD50 Dermal 125 mg/kg Rabbit [3]

Experimental Protocols

Synthesis of 2-Amino-6-methylpyridin-3-ol

A general procedure for the synthesis of 2-Amino-6-methylpyridin-3-ol involves the
hydrogenation of 3-hydroxy-6-methyl-2-nitropyridine.[6]

Materials:

» 3-hydroxy-6-methyl-2-nitropyridine (30 g, 194.6 mmol)
» Ethanol

e 20% Pd(OH)2/C catalyst

e Hydrogen gas

Procedure:

¢ Dissolve 3-hydroxy-6-methyl-2-nitropyridine in ethanol.

o Carry out the hydrogenation reaction for 1 hour at 50°C using hydrogen gas (5 psi) and the
20% Pd(OH)2/C catalyst.

 After the reaction is complete, remove the catalyst by filtration.

o Concentrate the filtrate under reduced pressure to obtain the product, 2-Amino-6-
methylpyridin-3-ol, as a brown solid.

e The reported yield for this procedure is 98%.[6]
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Visualizations

Synthesis Workflow for 2-Amino-6-methylpyridin-3-ol

Preparation

Dissolve 3-hydroxy-6-methyl-2-nitropyridine in Ethanol

Hydrogenation Reaction

Add 20% Pd(OH)2/C catalyst
React with H2 (5 psi) at 50°C for 1 hr

Product |Isolation

Filter to remove catalyst

l

Concentrate filtrate under reduced pressure

Obtain 2-Amino-6-methylpyridin-3-ol (Brown Solid)

Click to download full resolution via product page

Caption: Synthesis Workflow for 2-Amino-6-methylpyridin-3-ol.
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Handling and Safety Precautions

Safe Handling Practices Storage Emergency Procedures

Skin Contact:
Remove contaminated clothing, wash with soap & water

Do ot eat, drink, or smoke in work area ‘ Store in a cool, dry place

Wash hands thoroughly after handling

Use in a well-ventilated area / Fume Hood

Personal Protective Equipment (PPE)

Keep container tightly closed

‘ Protective Clothing Respirator (if needed)

‘ Protective Gloves ‘ Safety Goggles & Face Shield

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and safety precautions for 2-Amino-6-
methylpyridin-3-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183335#handling-and-safety-precautions-for-2-
amino-6-methylpyridin-3-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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